Cas no 2172312-55-7 (3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid)

• Product Name: 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid
• CAS No: 2172312-55-7
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 6585801
• PubChem ID: 165542992
• Update Time: 2025-10-18

3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid
• EN300-1507923
• 2172312-55-7
• 3-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]formamido}propanoic acid

• Inchi： 1S/C26H25N3O5/c1-2-29(15-13-23(30)31)25(32)24-22(12-7-14-27-24)28-26(33)34-16-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-12,14,21H,2,13,15-16H2,1H3,(H,28,33)(H,30,31)
• InChI Key： SXMTUCRYUVWKEU-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CN=C1C(N(CC)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 109Ų

Additional information on 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid

Comprehensive Analysis of 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid (CAS No. 2172312-55-7)

The compound 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid (CAS No. 2172312-55-7) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring an Fmoc group and a pyridine ring, makes it a valuable building block in drug discovery and biochemical research. Researchers are increasingly interested in this compound due to its role in developing targeted therapeutics and proteomics applications.

In recent years, the demand for high-purity peptide intermediates like 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid has surged, driven by advancements in personalized medicine and cancer research. The compound’s CAS No. 2172312-55-7 is frequently searched in academic databases, reflecting its relevance in solid-phase peptide synthesis (SPPS). Its Fmoc-protected amine group ensures compatibility with standard peptide coupling reagents, while the ethyl-substituted pyridine moiety enhances solubility and reactivity.

One of the key advantages of this compound is its versatility in bioconjugation strategies. The carboxylic acid terminus allows for further functionalization, making it ideal for linker chemistry in antibody-drug conjugates (ADCs). This aligns with the growing trend of ADC development, a hot topic in biopharmaceutical innovation. Additionally, its pyridine-based scaffold is being explored for metal coordination chemistry, which is critical in designing catalytic probes and imaging agents.

From a synthetic chemistry perspective, CAS 2172312-55-7 is often discussed in forums focusing on heterocyclic compound optimization. The N-ethyl group introduces steric and electronic effects that can influence binding affinity in receptor-ligand interactions. This has sparked interest in its potential for neurological drug design, particularly in modulating G-protein-coupled receptors (GPCRs). Such applications are frequently queried in AI-driven drug discovery platforms, highlighting its interdisciplinary importance.

Quality control of 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid is another area of focus. Analytical techniques like HPLC and mass spectrometry are essential to verify its purity, especially for GMP-grade applications. Suppliers emphasizing batch-to-batch consistency for this compound rank higher in search engine results, as researchers prioritize reliability for reproducible experiments.

In summary, 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-ylformamido}propanoic acid (CAS No. 2172312-55-7) is a multifaceted tool in modern chemical biology. Its applications span from peptide therapeutics to diagnostic agent development, resonating with current trends in precision medicine and molecular imaging. As the scientific community continues to explore its potential, this compound remains a staple in high-impact research.